1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide

• IUPAC Name: 1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H28N2O2/c22-18-10-4-8-16(18)12-20-19(23)17-9-5-11-21(14-17)13-15-6-2-1-3-7-15/h1-3,6-7,16-18,22H,4-5,8-14H2,(H,20,23)
• InChI Key: YGBNJXGBCWYAQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CNC(=O)C2CCCN(C2)CC3=CC=CC=C3
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide, also known as BHCPMP, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of piperidine derivatives and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide has been found to exhibit various biological activities, including antipsychotic, antidepressant, and anxiolytic effects. It has also been shown to possess analgesic, anti-inflammatory, and anti-tumor properties. This compound has been extensively studied in animal models and has shown promising results in the treatment of various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.

Mechanism of Action

The exact mechanism of action of 1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide is not yet fully understood. However, it has been suggested that this compound acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It also modulates the activity of other neurotransmitters, including norepinephrine and glutamate, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in the body. It has been found to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain, which are involved in the regulation of mood and behavior. This compound also modulates the activity of various signaling pathways, including the cAMP/PKA pathway, which is involved in the regulation of cellular processes such as gene expression and protein synthesis.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide has several advantages for lab experiments. It is a highly potent and selective compound that can be easily synthesized in large quantities. It has also been extensively studied in animal models, which makes it a valuable tool for investigating the mechanisms of various neurological and psychiatric disorders. However, this compound also has some limitations for lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions and animal models used.

Future Directions

There are several future directions for research on 1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide. One area of interest is the development of more potent and selective derivatives of this compound that can be used for the treatment of various neurological and psychiatric disorders. Another area of interest is the investigation of the long-term effects of this compound on the brain and the body, as well as its potential for abuse and addiction. Furthermore, the development of novel drug delivery systems for this compound may also be explored to improve its pharmacokinetic properties and therapeutic efficacy.
Conclusion:
In conclusion, this compound is a promising compound that exhibits various biological activities and has potential applications in the treatment of various neurological and psychiatric disorders. Its mechanism of action and effects on the body are still being studied, and future research may lead to the development of more potent and selective derivatives of this compound. Overall, this compound represents an exciting area of research with potential applications in the fields of medicine and neuroscience.

Synthesis Methods

The synthesis of 1-benzyl-N-[(2-hydroxycyclopentyl)methyl]piperidine-3-carboxamide involves the reaction of 1-benzylpiperidine-3-carboxylic acid with 2-hydroxycyclopentylmethanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.